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Compound of Interest

Compound Name: APIEZON GREASE L

Cat. No.: B1171838 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals experiencing issues

with Apiezon L grease outgassing in their vacuum systems.

Troubleshooting Guide: Apiezon L Grease
Outgassing
If you suspect Apiezon L grease is outgassing and compromising the vacuum level in your

system, follow these steps to diagnose and resolve the issue.

1. Verify Operating Temperature:

Question: Is the temperature of the greased joint or component exceeding the recommended

range for Apiezon L?

Action: Apiezon L is designed for use at ambient temperatures, typically between 10°C to

30°C (50°F to 86°F).[1][2][3] Operation above this range, even moderately, can lead to

significant outgassing.[4] If the temperature is too high, the grease may soften and melt,

increasing its vapor pressure.[5]

Solution: If the temperature is elevated, consider replacing Apiezon L with a higher-

temperature rated grease such as Apiezon H.[1][2][6]

2. Inspect for Contamination:
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Question: Has the Apiezon L grease been contaminated with solvents or other substances?

Action: Apiezon L is soluble in hydrocarbon solvents.[7] Contamination can alter its vapor

pressure and lead to outgassing.

Solution: If contamination is suspected, the grease should be removed and the components

cleaned. Apiezon greases can be cleaned using hydrocarbon solvents like toluene or xylene.

[8]

3. Evaluate Application Technique:

Question: Was an excessive amount of grease applied?

Action: Applying too much grease increases the surface area exposed to the vacuum, which

can lead to higher overall outgassing.

Solution: Use a minimal amount of grease to create a thin, uniform layer that is just sufficient

to create a seal.

4. Check for System Leaks:

Question: Is it possible the observed pressure increase is due to a leak rather than

outgassing?

Action: Perform a leak check on your vacuum system to rule out any physical leaks.

Solution: If a leak is detected, it must be repaired. If no leaks are found, the issue is more

likely related to outgassing from a material within the system, such as the grease.

Frequently Asked Questions (FAQs)
What is the expected vapor pressure of Apiezon L grease?

Apiezon L grease has a very low vapor pressure, typically cited as 7 x 10⁻¹¹ Torr at 20°C.[1][2]

[3][5][7][9][10][11] Some sources may also state it as 2 x 10⁻¹¹ Torr at 20°C.[4][12][13]

What is the recommended operating temperature for Apiezon L grease?
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The recommended working temperature range for Apiezon L is 10°C to 30°C (50°F to 86°F).[1]

[2][3][5][9][11] It is not recommended for use at temperatures exceeding 30°C.[4][12]

What are the signs of Apiezon L grease outgassing?

The primary sign of outgassing is a higher-than-expected base pressure in your vacuum

system that cannot be attributed to leaks. You may also observe a gradual increase in pressure

over time after the initial pump-down. In severe cases, you might detect hydrocarbon

contamination on surfaces within your system.

Are there alternatives to Apiezon L for higher temperature applications?

Yes, for applications requiring operation at higher temperatures, several alternatives are

available. Apiezon offers other grease formulations such as Apiezon H, which can be used from

-10°C to 240°C.[6] Other manufacturers also produce high-temperature vacuum greases.

How can I clean and remove Apiezon L grease?

Apiezon L grease can be wiped off with a clean, lint-free cloth.[8] Any remaining residue can be

removed by washing with hydrocarbon solvents such as toluene or xylene.[8] It is not soluble in

alcohols or ketones.[8]

Data Presentation: Comparison of Apiezon Greases
For easy comparison, the following table summarizes the key properties of Apiezon L and

some of its alternatives from the Apiezon family.
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Property Apiezon L Apiezon M Apiezon H Apiezon N Apiezon T

Vapor

Pressure at

20°C (Torr)

7 x 10⁻¹¹[1][2]

[3][5][7][9][10]

[11]

1.7 x 10⁻⁹[11] 1.7 x 10⁻⁹[11] 6 x 10⁻¹⁰[11] 4.6 x 10⁻⁹[11]

Working

Temperature

Range (°C)

10 to 30[1][2]

[3][5][9][11]
10 to 30[11] -10 to 240[6]

-269 to 30[6]

[11]
up to 120[13]

Melting Point

(°C)
47[5][11] 44[11]

Does not

melt[11]
43[11] 125[11]

Primary Use

Ultra-high

vacuum at

ambient

temperatures[

1][2]

General

purpose high

vacuum[11]

High-

temperature

applications[6

]

Cryogenic

applications[6

][11]

Medium

temperature

and

stopcocks[13]

Experimental Protocols
Protocol for Measuring Outgassing Rate of a Vacuum Grease

This protocol outlines a general method for determining the outgassing rate of a vacuum

grease using a residual gas analyzer (RGA) in a high-vacuum system.

1. Materials:

High-vacuum chamber with a pumping system capable of reaching at least 10⁻⁸ Torr.
Residual Gas Analyzer (RGA).
Sample holder (e.g., a small stainless steel plate).
The vacuum grease to be tested.
Control sample (a clean, empty sample holder).
Solvents for cleaning (e.g., isopropanol, acetone).

2. Procedure:

System Preparation:
Thoroughly clean the vacuum chamber and the sample holder to remove any contaminants.
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Bake out the vacuum system to achieve a low base pressure.
Background Measurement:
With the clean, empty sample holder in the chamber, pump the system down to its base
pressure.
Record a baseline RGA scan to identify the residual gases and their partial pressures.
Sample Preparation:
Apply a known, small amount of the vacuum grease to the sample holder, spreading it thinly
and evenly.
Outgassing Measurement:
Introduce the sample holder with the grease into the vacuum chamber.
Pump the system down to a stable pressure.
Record RGA scans at regular intervals to monitor the evolution of gases from the grease.
Pay close attention to the partial pressures of hydrocarbons.
Data Analysis:
Compare the RGA scans with the grease sample to the baseline scans.
Identify the gas species being outgassed from the grease and quantify their partial
pressures.
The outgassing rate can be calculated based on the pressure rise over time and the known
volume of the chamber.
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Caption: Troubleshooting workflow for Apiezon L grease outgassing.
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Apiezon Grease Properties

Apiezon L

Vapor Pressure: Very Low (7x10⁻¹¹ Torr) Temperature: Ambient (10-30°C) Use: Ultra-High Vacuum

Apiezon H

Vapor Pressure: Low (1.7x10⁻⁹ Torr) Temperature: High (-10 to 240°C) Use: High Temperature

Apiezon N

Vapor Pressure: Low (6x10⁻¹⁰ Torr) Temperature: Cryogenic (-269 to 30°C) Use: Cryogenics

Apiezon T

Vapor Pressure: Medium (4.6x10⁻⁹ Torr) Temperature: Medium (up to 120°C) Use: Stopcocks

Click to download full resolution via product page

Caption: Comparison of key properties for different Apiezon greases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://shop.apiezon.com/apiezon-l-grease-50g-tube-5-p.asp
https://www.idealvac.com/en-us/Apiezon-L-Ultra-High-Vacuum-Grease-2x10-11-torr-at-20-C-Silicone-Halogen-Free-25-G-Tube/pp/P102541
https://www.idealvac.com/en-us/Apiezon-L-Ultra-High-Vacuum-Grease-2x10-11-torr-at-20-C-Silicone-Halogen-Free-25-G-Tube/pp/P102541
https://www.emsdiasum.com/apiezon-greases
https://www.lesker.com/newweb/vacuumfluids.cfm?section=ApiezonGreases
https://www.lesker.com/newweb/vacuumfluids.cfm?section=ApiezonGreases
https://apiezon.com/products/vacuum-greases/apiezon-l-grease/
https://static.mimaterials.com/apiezon/DocumentLibrary/TechnicalDatasheets/Apiezon_L_M_and_N_Ultra_High_and_High_Vacuum_Greases_Datasheet.pdf
https://proscitech.com.au/products/apiezon-l-vacuum-grease
https://www.sigmaaldrich.com/SG/en/product/aldrich/z273570
https://www.thomassci.com/p/silicone-free-vacuum-greases
https://digivac.com/product/apiezon-l-ultra-high-vacuum-grade-grease-25g/
https://www.idealvac.com/en-us/Vacuum-Fluids-Oils-and-Greases-Vacuum-Greases-Apiezon-Greases/pl/4-76-969
https://www.benchchem.com/product/b1171838#what-to-do-if-apiezon-l-grease-outgasses-in-my-system
https://www.benchchem.com/product/b1171838#what-to-do-if-apiezon-l-grease-outgasses-in-my-system
https://www.benchchem.com/product/b1171838#what-to-do-if-apiezon-l-grease-outgasses-in-my-system
https://www.benchchem.com/product/b1171838#what-to-do-if-apiezon-l-grease-outgasses-in-my-system
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1171838?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

